N-methyl-1-(4-nitrophenyl)methanesulfonamide

Specification

• CAS No.: 85952-29-0
• Molecular Formula: C8H10N2O4S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: N-methyl-1-(4-nitrophenyl)methanesulfonamide
• Standard InChI: InChI=1S/C8H10N2O4S/c1-9-15(13,14)6-7-2-4-8(5-3-7)10(11)12/h2-5,9H,6H2,1H3
• Standard InChI Key: KZWPBAASZYQWIV-UHFFFAOYSA-N
• SMILES: CNS(=O)(=O)CC1=CC=C(C=C1)[N+](=O)[O-]
• Canonical SMILES: CNS(=O)(=O)CC1=CC=C(C=C1)[N+](=O)[O-]

Introduction

Fundamental Characteristics and Identification

Chemical Identity and Nomenclature

N-methyl-1-(4-nitrophenyl)methanesulfonamide is an organic compound belonging to the sulfonamide class. It is also known by several alternative names, including N-methyl-4-nitro-α-toluenesulfonamide. The compound has been identified in pharmaceutical contexts as "Sumatriptan Impurity 9," indicating its relevance in the quality control and manufacturing processes of the antimigraine medication sumatriptan.

The compound is registered in chemical databases with the Chemical Abstracts Service Registry Number (CAS RN) 85952-29-0, providing a unique identifier for this specific chemical entity.

Structural Composition

N-methyl-1-(4-nitrophenyl)methanesulfonamide has the molecular formula C8H10N2O4S with a calculated molecular weight of 230.24 g/mol. The chemical structure can be represented using the SMILES notation CNS(=O)Cc1ccc(cc1)N+=O, which indicates a methylsulfonamide group attached to a 4-nitrobenzyl moiety. The structure features a sulfonamide functional group (SO2NH) with a methyl substituent on the nitrogen atom and a 4-nitrophenylmethyl group attached to the sulfur atom.

The compound's InChIKey identifier is KZWPBAASZYQWIV-UHFFFAOYSA-N, providing a standardized way to represent its structure in chemical databases and literature.

Physical and Chemical Properties

Physical Properties

N-methyl-1-(4-nitrophenyl)methanesulfonamide exhibits distinct physical properties that are important for its identification, handling, and potential applications. Table 1 summarizes these key physical properties:

Property	Value	Source
Molecular Weight	230.24 g/mol
Physical State	Crystalline solid
Melting Point	151-153°C
Density	1.404±0.06 g/cm³ (Predicted)
Color	Not specified in sources	-
Solubility	Water-extractable

The compound exists as a crystalline solid with a well-defined melting point range of 151-153°C. This narrow melting point range suggests a relatively high level of purity, which is important for pharmaceutical applications and analytical chemistry.

Chemical Properties

The chemical behavior of N-methyl-1-(4-nitrophenyl)methanesulfonamide is influenced by its functional groups, particularly the sulfonamide and nitro groups. Table 2 presents the available chemical properties:

Property	Value
pKa	10.69±0.40 (Predicted)
Functional Groups	Sulfonamide, Nitro
Reactivity	Characteristic of sulfonamides

The predicted pKa value of 10.69±0.40 indicates that the compound is a weak acid, which is typical for sulfonamide compounds. This property affects its behavior in solution and its potential interactions with biological systems.

Biological and Pharmaceutical Significance

Relation to Sumatriptan

One of the most notable aspects of N-methyl-1-(4-nitrophenyl)methanesulfonamide is its identification as "Sumatriptan Impurity 9". This designation indicates that the compound is recognized as a potential impurity in the production of sumatriptan, a medication widely used for the treatment of migraine headaches. The presence and monitoring of this compound would be important in pharmaceutical quality control processes to ensure the purity and safety of sumatriptan formulations.

Analytical Considerations

Identification and Characterization

For the analysis and characterization of N-methyl-1-(4-nitrophenyl)methanesulfonamide, several methods could be employed based on standard practices for similar compounds. The melting point (151-153°C) provides a straightforward physical parameter for preliminary identification.

More sophisticated analytical techniques would include:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry (MS)

• Infrared (IR) spectroscopy

• High-Performance Liquid Chromatography (HPLC)

These methods would be particularly important in pharmaceutical contexts where N-methyl-1-(4-nitrophenyl)methanesulfonamide needs to be monitored as a potential impurity in sumatriptan production.

Structure-Activity Relationships

Understanding the structure-activity relationships (SAR) of sulfonamide derivatives is an important aspect of research in this field. As mentioned in search result, researchers synthesize "different sulfonamide derivatives to study their bioactive potential and structure-activity relationship". The specific structural features of N-methyl-1-(4-nitrophenyl)methanesulfonamide, including the 4-nitrophenyl group and the N-methyl sulfonamide moiety, would influence its biological activity profile and potential pharmaceutical applications.